Cas no 1566968-85-1 (2-(chlorosulfonyl)-6-iodobenzoic acid)

• Product Name: 2-(chlorosulfonyl)-6-iodobenzoic acid
• CAS No: 1566968-85-1
• MF: C₇H₄ClIO₄S
• MW: 346.526732444763
• MDL: MFCD26086502
• CID: 5245778
• Update Time: 2025-08-05

2-(chlorosulfonyl)-6-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(chlorosulfonyl)-6-iodo-
• 2-(chlorosulfonyl)-6-iodobenzoic acid

• MDL： MFCD26086502
• Inchi： 1S/C7H4ClIO4S/c8-14(12,13)5-3-1-2-4(9)6(5)7(10)11/h1-3H,(H,10,11)
• InChI Key： YCCYMTAILXXVSD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(I)C=CC=C1S(Cl)(=O)=O

Additional information on 2-(chlorosulfonyl)-6-iodobenzoic acid

Comprehensive Overview of 2-(Chlorosulfonyl)-6-iodobenzoic Acid (CAS No. 1566968-85-1)

2-(Chlorosulfonyl)-6-iodobenzoic acid (CAS No. 1566968-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both chlorosulfonyl and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₄ClIO₄S, highlights its potential for diverse applications, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for halogenated benzoic acid derivatives like 2-(chlorosulfonyl)-6-iodobenzoic acid has surged, driven by their role in cross-coupling reactions and catalysis. Researchers are increasingly exploring its utility in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal for constructing complex molecular architectures. The compound’s iodo moiety, in particular, facilitates efficient C-C bond formation, making it a valuable asset in medicinal chemistry.

From an industrial perspective, CAS No. 1566968-85-1 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing protocols to minimize waste and energy consumption during its production. For instance, recent studies highlight the use of microwave-assisted synthesis to enhance the yield of 2-(chlorosulfonyl)-6-iodobenzoic acid while reducing reaction times—a topic frequently searched in academic databases.

The compound’s chlorosulfonyl group also opens doors to polymer chemistry applications. It acts as a precursor for sulfonamide-based polymers, which are widely used in ion-exchange membranes and drug delivery systems. This aligns with the rising interest in smart materials and biocompatible polymers, as evidenced by trending searches in material science forums.

Quality control and analytical characterization of 2-(chlorosulfonyl)-6-iodobenzoic acid are critical for ensuring its efficacy in end-use applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently queried by professionals seeking to validate synthetic pathways or troubleshoot impurities.

In summary, 2-(chlorosulfonyl)-6-iodobenzoic acid (CAS No. 1566968-85-1) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in both academic and industrial settings. As research continues to evolve, this compound is poised to remain a focal point in discussions about synthetic efficiency and molecular design.